N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide
• InChI: InChI=1S/C12H14ClFN2O/c13-10-6-9(3-4-11(10)14)16-12(17)7-8-2-1-5-15-8/h3-4,6,8,15H,1-2,5,7H2,(H,16,17)
• InChI Key: KMOSMDCQRNEINQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)CC(=O)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C12H14ClFN2O
• Molecular Weight: 256.70 g/mol

Description

N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide, also known as CFM-2, is a synthetic compound that has gained significant attention in the scientific community for its potential therapeutic applications. CFM-2 is a member of the class of pyrrolidinylamides, which are known for their analgesic and anti-inflammatory properties. In

Mechanism of Action

The exact mechanism of action of N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide is not fully understood, but it is believed to act on the central nervous system to produce its analgesic effects. N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide has been shown to inhibit the activity of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the breakdown of endocannabinoids. Endocannabinoids are natural compounds in the body that play a role in pain modulation and inflammation. By inhibiting FAAH, N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide increases the levels of endocannabinoids in the body, leading to a reduction in pain and inflammation.
Biochemical and Physiological Effects:
N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to reduce pain and inflammation, as well as improve motor function in animal models of spinal cord injury. N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide has also been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide is its potential therapeutic applications in pain management and inflammation. N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide has been shown to have analgesic and anti-inflammatory properties in animal models, making it a promising candidate for the development of new pain medications. However, one limitation of N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide is its complex synthesis method, which requires expertise in organic chemistry and analytical techniques.

Future Directions

There are several future directions for the study of N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide. One direction is the further investigation of its potential therapeutic applications in pain management and inflammation. N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide has shown promising results in animal models, and further studies are needed to determine its efficacy and safety in humans. Another direction is the investigation of its potential neuroprotective effects in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide has shown neuroprotective effects in animal models, and further studies are needed to determine its potential in humans. Finally, the development of new synthesis methods for N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide could lead to improved efficiency and cost-effectiveness in the production of this compound.

Synthesis Methods

N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide is synthesized through a multi-step process that involves the reaction of 3-chloro-4-fluoroaniline with 2-pyrrolidin-2-ylacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified through recrystallization to obtain the final product. The synthesis of N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide is a complex process that requires expertise in organic chemistry and analytical techniques.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide has been extensively studied for its potential therapeutic applications, particularly in the field of pain management. It has been shown to have analgesic properties in animal models of pain and has been suggested as a potential candidate for the development of new pain medications. N-(3-chloro-4-fluorophenyl)-2-pyrrolidin-2-ylacetamide has also been investigated for its anti-inflammatory properties and has been shown to reduce inflammation in animal models of arthritis.